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Compound of Interest

Compound Name: Strontium carbide

CAS No.: 12071-29-3

Cat. No.: B083920

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Strontium carbide (SrC₂), a compound of significant interest in materials science, exhibits a

fascinating array of crystalline forms known as polymorphs. The arrangement of atoms within

these different structures dictates the material's physical and chemical properties, making a

thorough understanding of its crystallography crucial for its application. This technical guide

provides an in-depth overview of the known and predicted polymorphs of strontium carbide,

presenting their crystallographic data, phase transitions, and synthesis methodologies.

Overview of Strontium Carbide Polymorphs
Strontium carbide is known to exist in at least three distinct crystalline forms under different

temperature and pressure conditions: a monoclinic phase, a tetragonal phase, and a high-

temperature face-centered cubic (fcc) phase. Additionally, a triclinic polymorph is believed to

exist, stabilized by the presence of cyanamide impurities.[1]
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The crystallographic parameters for the known and predicted polymorphs of strontium carbide
are summarized in the tables below. It is important to note that while data for the tetragonal

phase is well-documented, specific experimental data for the monoclinic and fcc phases of

SrC₂ are less readily available in the public domain. The data for the monoclinic phase is

inferred from its structural similarity to the second polymorph of calcium carbide (CaC₂-II).

Table 1: Crystallographic Data for Tetragonal Strontium Carbide (Room Temperature)
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Data sourced from the Materials Project.

Table 2: Inferred Crystallographic Data for Monoclinic Strontium Carbide
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The monoclinic polymorph of SrC₂ is reported to be isostructural with CaC₂-II. The space group

is therefore inferred to be C2/m.

Table 3: Crystallographic Data for Face-Centered Cubic (FCC) Strontium Carbide (High

Temperature)
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The lattice parameter 'a' for the fcc phase of SrC₂ requires experimental determination at

temperatures above 370 °C.

Table 4: Predicted Crystallographic Data for Triclinic Strontium Carbide
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This phase is hypothesized to be stabilized by cyanamide impurities and its crystallographic

parameters are yet to be experimentally confirmed.
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Phase Transitions and Relationships
The different polymorphs of strontium carbide are interconvertible under specific temperature

conditions. The known phase transition is the reversible transformation from the room

temperature phases to the face-centered cubic (fcc) phase upon heating.
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Phase transition pathway for strontium carbide polymorphs.

Experimental Protocols for Synthesis
Detailed experimental protocols for the targeted synthesis of specific strontium carbide
polymorphs are not extensively detailed in publicly available literature. However, general

methods for the preparation of strontium carbide have been described.

General Synthesis of Strontium Carbide
Method 1: Electric Arc Furnace

Strontium carbide can be synthesized by reacting strontium carbonate (SrCO₃) with a suitable

reducing agent, such as carbon or magnesium, in an electric arc furnace.[1]

Reactants: Strontium carbonate (SrCO₃), Carbon (C) or Magnesium (Mg).

Apparatus: Electric arc furnace.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b083920?utm_src=pdf-body
https://www.benchchem.com/product/b083920?utm_src=pdf-body-href
https://www.benchchem.com/product/b083920?utm_src=pdf-body-img
https://www.benchchem.com/product/b083920?utm_src=pdf-body
https://www.benchchem.com/product/b083920?utm_src=pdf-body
https://www.benchchem.com/product/b083920?utm_src=pdf-body
https://www.benchchem.com/product/b083920?utm_src=pdf-body
https://www.benchchem.com/product/b083920?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_carbide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: A mixture of strontium carbonate and the reducing agent is heated to high

temperatures in an electric arc furnace. The high temperature facilitates the reduction of the

carbonate to the carbide.

Reaction (with carbon): SrCO₃ + 4C → SrC₂ + 3CO

Method 2: Carbothermal Reduction

Another common method is the carbothermal reduction of strontium oxide (SrO) with graphite.

[1]

Reactants: Strontium oxide (SrO), Graphite (C).

Conditions: The reaction is initiated at approximately 150 °C and is often catalyzed by the

presence of calcium oxide (CaO).

Procedure: A stoichiometric mixture of strontium oxide and graphite is heated in an inert

atmosphere. The reaction proceeds to form strontium carbide and carbon monoxide.

Reaction: SrO + 3C → SrC₂ + CO

The specific polymorph obtained from these high-temperature synthesis methods is likely the

tetragonal or a mixture of tetragonal and monoclinic phases upon cooling to room temperature.

The synthesis of the pure monoclinic phase or the controlled formation of the hypothesized

triclinic phase would require more specific and controlled reaction conditions which are not

well-documented.

Formation of the Face-Centered Cubic (FCC) Polymorph
The face-centered cubic polymorph is a high-temperature phase and is not stable at room

temperature.[1]

Procedure: The fcc phase is obtained by heating any of the room-temperature polymorphs

(monoclinic or tetragonal) of strontium carbide to a temperature of 370 °C. This phase

transition is reversible, and the material will revert to the lower-temperature forms upon

cooling.[1]
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Conclusion
The polymorphic nature of strontium carbide presents both a challenge and an opportunity for

materials scientists. While the tetragonal phase is reasonably well-characterized, further

experimental investigation is required to fully elucidate the crystal structures of the monoclinic,

high-temperature fcc, and the hypothesized triclinic phases. The development of specific and

reproducible synthesis protocols for each polymorph is essential for harnessing their unique

properties for various technological applications. This guide serves as a foundational resource

for researchers, highlighting the current state of knowledge and identifying key areas for future

research in the fascinating crystallography of strontium carbide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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